(1s,3r,5R,7S)-1-chloro-3-(4-nitrophenyl)adamantane
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Description
(1s,3r,5R,7S)-1-chloro-3-(4-nitrophenyl)adamantane is a useful research compound. Its molecular formula is C16H18ClNO2 and its molecular weight is 291.78. The purity is usually 95%.
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Scientific Research Applications
Advancements in Polyimides
New adamantane-based polyimides, synthesized by reacting 1,3-bis[4-(4-aminophenoxy)phenyl]adamantane with various aromatic tetracarboxylic dianhydrides, exhibit low dielectric constants ranging from 2.77 to 2.91 and low moisture absorptions. These materials form tough, transparent films with high tensile strengths and moduli, alongside two relaxations on the temperature scale, indicating their potential in electronic applications due to their electrical insulating properties (Chern & Shiue, 1997).
Chromogenic and Fluorescent Anion Sensors
Adamantane–dipyrromethane derivatives have been developed as chromogenic and fluorescent anion sensors, with a focus on a nitro derivative characterized by single crystal X-ray analysis. These receptors demonstrate the ability to form 1:1 complexes with anions, showcasing the highest association constants with F− and AcO−. The change in the substituent at the phenyldipyrromethanes results in different photophysical properties, making them useful for detecting anions through spectroscopic responses (Alešković, Basarić, Halasz, Liang, Qin, & Mlinarić-Majerski, 2013).
Broad-Spectrum Antibacterial Candidates
Novel N′-heteroarylidene-1-carbohydrazide derivatives based on adamantane, specifically E-N′-[(pyridine-3-yl)methylidene]adamantane-1-carbohydrazide and E-N′-[(5-nitrothiophen-2-yl)methylidene]adamantane-1-carbohydrazide, have been identified as broad-spectrum antibacterial candidates. These compounds exhibit potent antibacterial activity with minimal inhibitory concentration (MIC) values around 0.5–2.0 μg/mL and moderate antifungal activity against Candida albicans, highlighting the potential of adamantane derivatives in medicinal chemistry and drug development (Al-Wahaibi, Alvarez, Blacque, Veiga, Al-Mutairi, & El-Emam, 2020).
Properties
IUPAC Name |
1-chloro-3-(4-nitrophenyl)adamantane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO2/c17-16-8-11-5-12(9-16)7-15(6-11,10-16)13-1-3-14(4-2-13)18(19)20/h1-4,11-12H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXSQWQHHGHQGKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3(CC1CC(C2)(C3)Cl)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.